3-Hydroxy-hexadecanoic Acid
3-Hydroxy-hexadecanoic Acid
, also known as 16:0(3-oh), belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, is considered to be a fatty acid lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. participates in a number of enzymatic reactions. In particular, can be biosynthesized from hexadecanoic acid. can also be converted into FR901469 and methyl 3-hydroxypalmitate.
3-hydroxypalmitic acid is a long-chain fatty acid that is the 3-hydroxy derivative of palmitic acid. It is a long-chain fatty acid, a 3-hydroxy fatty acid and a hydroxypalmitic acid. It derives from a hexadecanoic acid. It is a conjugate acid of a 3-hydroxypalmitate.
3-hydroxypalmitic acid is a long-chain fatty acid that is the 3-hydroxy derivative of palmitic acid. It is a long-chain fatty acid, a 3-hydroxy fatty acid and a hydroxypalmitic acid. It derives from a hexadecanoic acid. It is a conjugate acid of a 3-hydroxypalmitate.
Brand Name:
Vulcanchem
CAS No.:
2398-34-7
VCID:
VC0126956
InChI:
InChI=1S/C16H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-15(17)14-16(18)19/h15,17H,2-14H2,1H3,(H,18,19)
SMILES:
CCCCCCCCCCCCCC(CC(=O)O)O
Molecular Formula:
C16H32O3
Molecular Weight:
272.42 g/mol
3-Hydroxy-hexadecanoic Acid
CAS No.: 2398-34-7
Reference Standards
VCID: VC0126956
Molecular Formula: C16H32O3
Molecular Weight: 272.42 g/mol
| CAS No. | 2398-34-7 |
|---|---|
| Product Name | 3-Hydroxy-hexadecanoic Acid |
| Molecular Formula | C16H32O3 |
| Molecular Weight | 272.42 g/mol |
| IUPAC Name | 3-hydroxyhexadecanoic acid |
| Standard InChI | InChI=1S/C16H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-15(17)14-16(18)19/h15,17H,2-14H2,1H3,(H,18,19) |
| Standard InChIKey | CBWALJHXHCJYTE-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCC(CC(=O)O)O |
| Canonical SMILES | CCCCCCCCCCCCCC(CC(=O)O)O |
| Appearance | Assay:≥95%A crystalline solid |
| Description | , also known as 16:0(3-oh), belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, is considered to be a fatty acid lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. participates in a number of enzymatic reactions. In particular, can be biosynthesized from hexadecanoic acid. can also be converted into FR901469 and methyl 3-hydroxypalmitate. 3-hydroxypalmitic acid is a long-chain fatty acid that is the 3-hydroxy derivative of palmitic acid. It is a long-chain fatty acid, a 3-hydroxy fatty acid and a hydroxypalmitic acid. It derives from a hexadecanoic acid. It is a conjugate acid of a 3-hydroxypalmitate. |
| Synonyms | (3RS)-3-Hydroxyhexadecanoic Acid; 3-Hydroxyhexadecanoic Acid; 3-Hydroxypalmitic Acid; DL-3-Hydroxyhexadecanoic Acid; DL-3-Hydroxypalmitic Acid; β-Hydroxyhexadecanoic Acid; β-Hydroxypalmitic Acid |
| PubChem Compound | 301590 |
| Last Modified | Nov 11 2021 |
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